![molecular formula C17H21NO2S B442615 Ethyl 2-amino-4-(4-isopropylphenyl)-5-methylthiophene-3-carboxylate CAS No. 350990-37-3](/img/structure/B442615.png)
Ethyl 2-amino-4-(4-isopropylphenyl)-5-methylthiophene-3-carboxylate
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Overview
Description
Ethyl 2-amino-4-(4-isopropylphenyl)-5-methylthiophene-3-carboxylate is a chemical compound with the empirical formula C16H19NO2S. It has a molecular weight of 289.39 . This compound is in solid form .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringO=C(OCC)C1=C(N)SC=C1C2=CC=C(C(C)C)C=C2
. This representation provides a way to visualize the compound’s structure using chemical notation. Physical And Chemical Properties Analysis
This compound is a solid . Other physical and chemical properties like melting point, boiling point, solubility, etc., are not specified in the available resources.Scientific Research Applications
- Ethyl 2-amino-4-(4-isopropylphenyl)-5-methylthiophene-3-carboxylate exhibits promising anticancer activity. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. The compound may interfere with cell proliferation, induce apoptosis, and inhibit tumor growth .
- Inflammation plays a crucial role in various diseases. This compound has shown anti-inflammatory potential by modulating key pathways involved in inflammation. It could be explored as a lead compound for developing novel anti-inflammatory drugs .
- Neurodegenerative disorders, such as Alzheimer’s and Parkinson’s diseases, are characterized by neuronal damage. Ethyl 2-amino-4-(4-isopropylphenyl)-5-methylthiophene-3-carboxylate has demonstrated neuroprotective properties in preclinical studies. It may enhance neuronal survival and reduce oxidative stress .
- The compound exhibits antimicrobial effects against bacteria and fungi. Researchers have investigated its potential as an alternative to existing antibiotics. It could be useful in combating drug-resistant pathogens .
- Pain management is essential in various clinical scenarios. Ethyl 2-amino-4-(4-isopropylphenyl)-5-methylthiophene-3-carboxylate has shown analgesic activity in animal models. Understanding its mechanism of action could lead to the development of novel pain-relieving drugs .
- Some studies suggest that this compound may influence metabolic pathways. Researchers have explored its effects on glucose metabolism, lipid regulation, and insulin sensitivity. Investigating its potential in managing metabolic disorders is an exciting avenue .
- Beyond biological applications, this compound’s unique photophysical properties make it interesting for optoelectronic devices. Researchers have studied its fluorescence behavior, which could be harnessed in sensors, imaging, or light-emitting materials .
- Ethyl 2-amino-4-(4-isopropylphenyl)-5-methylthiophene-3-carboxylate can serve as a building block in organic synthesis. Its functional groups allow for diverse modifications. Additionally, it might find applications as a ligand or catalyst in chemical reactions .
Anticancer Properties
Anti-Inflammatory Activity
Neuroprotective Effects
Antimicrobial Activity
Analgesic Properties
Metabolic Disorders
Photophysical Applications
Chemical Synthesis and Catalysts
Safety and Hazards
properties
IUPAC Name |
ethyl 2-amino-5-methyl-4-(4-propan-2-ylphenyl)thiophene-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO2S/c1-5-20-17(19)15-14(11(4)21-16(15)18)13-8-6-12(7-9-13)10(2)3/h6-10H,5,18H2,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYMUPEHPKAKXAO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC(=C1C2=CC=C(C=C2)C(C)C)C)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-amino-4-(4-isopropylphenyl)-5-methylthiophene-3-carboxylate |
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